Cas no 100808-97-7 (Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl-)

Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl- structure
100808-97-7 structure
Product Name:Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl-
CAS No:100808-97-7
MF:C12H16N4O
MW:232.281641960144
CID:186910
PubChem ID:3063427
Update Time:2025-04-19

Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-b]pyrazin-2(1H)-one,1-[2-(dimethylamino)ethyl]-3-methyl-
    • 1-[2-(dimethylamino)ethyl]-3-methylpyrido[3,4-b]pyrazin-2-one
    • DTXSID80143525
    • 100808-97-7
    • SCHEMBL18691756
    • 1-(2-(Dimethylamino)ethyl)-3-methylpyrido(3,4-b)pyrazin-2(1H)-one
    • Pyrido(3,4-b)pyrazin-2(1H)-one, 1-(2-(dimethylamino)ethyl)-3-methyl-
    • Inchi: 1S/C12H16N4O/c1-9-12(17)16(7-6-15(2)3)11-4-5-13-8-10(11)14-9/h4-5,8H,6-7H2,1-3H3
    • InChI Key: FRVOKQAUZQYODR-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=NC2C=NC=CC=2N1CCN(C)C

Computed Properties

  • Exact Mass: 232.13258
  • Monoisotopic Mass: 232.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 48.8Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 381.2°C at 760 mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.605
  • PSA: 48.8
  • LogP: 0.66150
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